Cas no 2092465-35-3 (2-chloro-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-chloro-1H-pyrrole-3-carboxylic acid
• CAS No: 2092465-35-3
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 5238954
• Update Time: 2025-11-02

2-chloro-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-chloro-
• 2-chloro-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C5H4ClNO2/c6-4-3(5(8)9)1-2-7-4/h1-2,7H,(H,8,9)
• SMILES： N1C=CC(C(O)=O)=C1Cl

Additional information on 2-chloro-1H-pyrrole-3-carboxylic acid

2-chloro-1H-pyrrole-3-carboxylic acid: A Versatile Building Block in Medicinal Chemistry and Functional Materials

2-chloro-1H-pyrrole-3-carboxylic acid, with the chemical identifier CAS No. 2092465-35-3, has emerged as a critical intermediate in the synthesis of diverse bioactive compounds and advanced materials. This compound features a unique combination of a pyrrole ring system and a carboxylic acid functional group, which provides it with structural versatility for further chemical modifications. Recent studies have highlighted its potential in the development of pyrrole derivatives with applications in pharmaceuticals, agrochemicals, and functional polymers. The integration of chlorine atoms into the pyrrole ring introduces additional reactivity, enabling the formation of complex molecular architectures that are difficult to achieve with conventional synthetic methods.

The molecular structure of 2-chloro-1H-pyrrole-3-carboxylic acid consists of a five-membered pyrrole ring substituted with a chlorine atom at the 2-position and a carboxylic acid group at the 3-position. This configuration imparts unique electronic properties to the molecule, making it an attractive scaffold for drug design. The carboxylic acid group can participate in hydrogen bonding interactions, while the pyrrole ring provides aromaticity and conjugation, which are essential for biological activity. Recent advancements in synthetic chemistry have enabled the efficient functionalization of this compound, expanding its utility in the creation of carboxylic acid derivatives with tailored properties.

One of the most promising applications of 2-chloro-1H-pyrrole-3-carboxylic acid lies in its role as a precursor for the synthesis of pyrrole-based pharmaceuticals. Research published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antitumor activities. The pyrrole ring system is known to interact with biological targets such as protein kinases and transcription factors, while the carboxylic acid group enhances solubility and bioavailability. These properties make 2-chloro-1H-pyrlyle-3-carboxylic acid a valuable starting material for the development of novel therapeutic agents.

Recent studies have also explored the use of 2-chloro-1H-pyrrole-3-carboxylic acid in the creation of functional materials. For example, its carboxylic acid group can be used to functionalize surfaces or form supramolecular assemblies, which have applications in nanotechnology and sensor development. A 2023 paper in Advanced Materials described the synthesis of pyrrole-based polymers using this compound as a monomer, resulting in materials with exceptional thermal stability and mechanical strength. The pyrrole ring provides the necessary aromaticity for conjugated systems, while the carboxylic acid group enables cross-linking and self-assembly behaviors.

The synthetic pathway for 2-chloro-1H-pyrrole-3-carboxylic acid has been optimized in recent years to improve yield and purity. Traditional methods often involved multi-step reactions with low atom economy, but newer approaches have utilized catalytic systems to enhance efficiency. For instance, a 2023 study in Organic Letters reported the use of transition metal-catalyzed coupling reactions to directly introduce the chlorine atom into the pyrrole ring, reducing the number of synthetic steps required. This advancement has significantly improved the scalability of 2-chloro-1H-pyrrole-3-carboxylic acid production, making it more accessible for industrial applications.

Another area of interest is the biological activity of 2-chloro-1H-pyrrole-3-carboxylic acid itself. While it may not have direct pharmacological effects, its derivatives have shown promise in various therapeutic areas. For example, a 2023 publication in Drug Discovery Today described the development of pyrrole-based inhibitors targeting the protease enzymes involved in viral replication. The carboxylic acid group plays a crucial role in stabilizing the transition state of these enzymes, while the pyrrole ring provides the necessary conformational flexibility for binding. This dual functionality highlights the importance of 2-chloro-1H-pyrrole-3-carboxylic acid as a scaffold in drug discovery.

The environmental impact of 2-chloro-1H-pyrrole-3-carboxylic acid production has also been a focus of recent research. Given its potential for widespread use in pharmaceuticals and materials science, sustainable synthesis methods are essential. A 2023 study in Green Chemistry explored the use of biocatalytic approaches to synthesize this compound, reducing the reliance on toxic reagents. These green chemistry strategies not only improve the safety profile of 2-chloro-1H-pyrrole-3-carboxylic acid but also align with global efforts to minimize the environmental footprint of chemical manufacturing.

In conclusion, 2-chloro-1H-pyrrole-3-carboxylic acid represents a versatile platform for the development of innovative solutions in medicine and materials science. Its unique combination of a pyrrole ring and a carboxylic acid group enables a wide range of chemical modifications, making it an attractive candidate for further research. As synthetic methods continue to evolve, the applications of this compound are expected to expand, contributing to advancements in both therapeutic and industrial fields.